4-[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine

• IUPAC Name: 3-(3-bromophenyl)-5-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16BrN3O3S2/c18-14-4-1-3-13(11-14)16-19-17(24-20-16)12-6-8-21(9-7-12)26(22,23)15-5-2-10-25-15/h1-5,10-12H,6-9H2
• InChI Key: ZEUCPNHYNJKZEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=NO2)C3=CC(=CC=C3)Br)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H16BrN3O3S2
• Molecular Weight: 454.4 g/mol

Description

The compound is a derivative of 1,2,4-oxadiazole, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. The presence of a bromophenyl group and a thienylsulfonyl group attached to the piperidine ring suggests that this compound could have interesting chemical properties.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 5-(4-bromobenzyl)-1,3,4-oxadiazole-2-amine have been synthesized by reacting phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The 1,2,4-oxadiazole ring is likely to be planar, and the bromophenyl and thienylsulfonyl groups may add steric bulk.

Scientific Research Applications

1. Therapeutic Worth of 1,3,4-Oxadiazole Tailored Compounds

1,3,4-Oxadiazole derivatives exhibit a broad spectrum of bioactivities due to their effective binding with different enzymes and receptors in biological systems. These interactions facilitate a range of therapeutic applications, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal agents. The research highlights the development value of these compounds in medicinal chemistry, underscoring their therapeutic potency across different ailments (Verma et al., 2019).

2. Biological Activities of Phenothiazines and Related Structures

Phenothiazine derivatives, including those with oxadiazole rings, have shown promising biological activities, such as antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. These activities result from the interactions of phenothiazines with biological systems, demonstrating the versatility and potential of these compounds in addressing a wide array of diseases (Pluta et al., 2011).

3. Heterocyclic Systems Based on 1,3,4-Thia(oxa)diazoles

The pharmacological potential of 1,3,4-thiadiazole and oxadiazole heterocycles is significant, given their wide possibility for chemical modification and identified diverse pharmacological potential. These scaffolds have been noted for their antimicrobial, anti-inflammatory, analgetic, antitumor, antitubercular, and antiviral activity, making them critical for medicinal chemistry and the development of new drug-like molecules (Lelyukh, 2019).

4. DNA Minor Groove Binders and Analogues

Compounds like Hoechst 33258, which have structural similarities or functionalities that could be related to the queried compound, are used in biological research for DNA staining and as radioprotectors and topoisomerase inhibitors. These applications highlight the utility of such compounds in biological studies and drug design, providing a starting point for the development of new therapeutic agents (Issar & Kakkar, 2013).